N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C12H8F3N7OS/c1-6-17-19-11(24-6)16-10(23)9-18-21-22(20-9)8-4-2-7(3-5-8)12(13,14)15/h2-5H,1H3,(H,16,19,23)
• InChI Key: NIWLJRSJXDLGFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C12H8F3N7OS
• Molecular Weight: 355.30 g/mol

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C12H8F3N7OS and its molecular weight is 355.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

Research has been conducted on the synthesis of novel derivatives incorporating the thiadiazole moiety, with some compounds showing significant anticancer activities. For instance, a study by Gomha et al. (2017) explored the synthesis of new pharmacophores containing thiazole moiety, evaluated for their potent anticancer agents against Hepatocellular carcinoma cell line (HepG-2), showing promising results for specific compounds (Gomha et al., 2017).

Fungicidal Activity

Tang Zi-lon (2015) synthesized novel N-(1,3,4-Thiadiazolyl) thiazole carboxamides, which exhibited moderate fungicidal activity against tested fungi. This study underscores the potential of thiadiazole derivatives in developing new fungicides (Tang Zi-lon, 2015).

Synthesis Methods and Anticancer Evaluation

Another line of research includes the microwave-assisted synthesis of derivatives containing thiadiazole scaffolds, with subsequent evaluation of their anticancer activities. Tiwari et al. (2017) reported the synthesis and anticancer evaluation of Schiff’s bases containing thiadiazole scaffold, showing significant activity against a panel of human cancer cell lines (Tiwari et al., 2017).

Bactericidal and Pesticidal Applications

Research by Jun Hu et al. (2011) on the microwave-assisted synthesis of tetrazolyl pyrazole amides revealed these compounds possess interesting bactericidal, pesticidal, herbicidal, and antimicrobial activities. This study showcases the broad spectrum of applications that derivatives of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide might have (Jun Hu et al., 2011).

Chemoselective Thionation-Cyclization

A method for synthesizing 2,4,5-trisubstituted thiazoles via chemoselective thionation-cyclization, mediated by Lawesson's reagent, highlights an efficient route for creating thiazole derivatives with potential pharmaceutical applications (Kumar et al., 2013).